Cas no 10317-05-2 (3,6-Dimethylocta-2,6-diene-4,5-diol)

10317-05-2 structure
Product name:3,6-Dimethylocta-2,6-diene-4,5-diol
3,6-Dimethylocta-2,6-diene-4,5-diol Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dimethyl-2,6-octadiene-4,5-diol
- 3,6-dimethylocta-2,6-diene-4,5-diol
- AGN-PC-0JSI4B
- 3,6-Dimethylocta-2,6-diene-4,5-diol
-
- Inchi: 1S/C10H18O2/c1-5-7(3)9(11)10(12)8(4)6-2/h5-6,9-12H,1-4H3
- InChI Key: HWHGYTZXQDWYMB-UHFFFAOYSA-N
- SMILES: OC(C(=CC)C)C(C(=CC)C)O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5
3,6-Dimethylocta-2,6-diene-4,5-diol Related Literature
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Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
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Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
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J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
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